N-(2,4-Dimethylbenzyl)-3-methoxybenzamide
Overview
Description
N-(2,4-Dimethylbenzyl)-3-methoxybenzamide, also known as DMBA, is a chemical compound that has been widely used in scientific research. DMBA is a benzamide derivative that has been shown to have various biochemical and physiological effects.
Mechanism Of Action
N-(2,4-Dimethylbenzyl)-3-methoxybenzamide is a potent carcinogen that works by inducing DNA damage and mutations in cells. N-(2,4-Dimethylbenzyl)-3-methoxybenzamide is metabolized in the liver to form reactive intermediates that bind to DNA and cause mutations. These mutations can lead to the formation of cancerous cells.
Biochemical And Physiological Effects
N-(2,4-Dimethylbenzyl)-3-methoxybenzamide has been shown to have various biochemical and physiological effects. N-(2,4-Dimethylbenzyl)-3-methoxybenzamide has been shown to induce oxidative stress, inflammation, and DNA damage in cells. N-(2,4-Dimethylbenzyl)-3-methoxybenzamide has also been shown to alter gene expression and disrupt cellular signaling pathways.
Advantages And Limitations For Lab Experiments
N-(2,4-Dimethylbenzyl)-3-methoxybenzamide has several advantages for use in lab experiments. N-(2,4-Dimethylbenzyl)-3-methoxybenzamide is a potent carcinogen that can induce tumor formation in experimental animals, making it a useful tool for studying the mechanisms of carcinogenesis. N-(2,4-Dimethylbenzyl)-3-methoxybenzamide is also relatively easy to synthesize and can be used in a wide range of experimental settings.
However, there are also limitations to the use of N-(2,4-Dimethylbenzyl)-3-methoxybenzamide in lab experiments. N-(2,4-Dimethylbenzyl)-3-methoxybenzamide is a potent carcinogen that can be dangerous to handle, requiring strict adherence to safety protocols. Additionally, N-(2,4-Dimethylbenzyl)-3-methoxybenzamide-induced tumors may not accurately reflect the development of human cancers, limiting the translational potential of N-(2,4-Dimethylbenzyl)-3-methoxybenzamide research.
Future Directions
For N-(2,4-Dimethylbenzyl)-3-methoxybenzamide research include the development of novel anti-cancer drugs and the use of N-(2,4-Dimethylbenzyl)-3-methoxybenzamide in the development of animal models for specific types of cancer.
Scientific Research Applications
N-(2,4-Dimethylbenzyl)-3-methoxybenzamide has been widely used in scientific research due to its ability to induce tumor formation in experimental animals. N-(2,4-Dimethylbenzyl)-3-methoxybenzamide is commonly used to study the mechanisms of carcinogenesis and to test the efficacy of anti-cancer drugs. N-(2,4-Dimethylbenzyl)-3-methoxybenzamide has also been used to study the effects of environmental toxins on cancer development.
properties
IUPAC Name |
N-[(2,4-dimethylphenyl)methyl]-3-methoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2/c1-12-7-8-15(13(2)9-12)11-18-17(19)14-5-4-6-16(10-14)20-3/h4-10H,11H2,1-3H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RICOTFFUMRWRBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CNC(=O)C2=CC(=CC=C2)OC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-Dimethylbenzyl)-3-methoxybenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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